Cas no 6630-41-7 (3-(4-Chlorophenyl)-3-methoxypropyl Chloride)
3-(4-Chlorophenyl)-3-methoxypropyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-chloro-4-(3-chloro-1-methoxypropyl)-
- 1-chloro-4-(3-chloro-1-methoxypropyl)benzene
- 3-(4-chlorophenyl)-3-methoxypropyl chloride
- AC1L3ZJQ
- AC1Q44FZ
- CTK5C4120
- EINECS 229-624-3
- NSC60400
- NSC-60400
- SureCN5662767
- 3-(4-Chlorophenyl)-3-methoxypropyl Chloride
-
- MDL: MFCD00018981
- Inchi: 1S/C10H12Cl2O/c1-13-10(6-7-11)8-2-4-9(12)5-3-8/h2-5,10H,6-7H2,1H3
- InChI Key: WEMSZIUGMVBXTP-UHFFFAOYSA-N
- SMILES: ClCCC(C1C=CC(=CC=1)Cl)OC
Computed Properties
- Exact Mass: 218.02666
- Monoisotopic Mass: 218.0265204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
- LogP: 3.65640
3-(4-Chlorophenyl)-3-methoxypropyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C995135-250mg |
3-(4-Chlorophenyl)-3-methoxypropyl Chloride |
6630-41-7 | 250mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C995135-500mg |
3-(4-Chlorophenyl)-3-methoxypropyl Chloride |
6630-41-7 | 500mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C995135-2.5g |
3-(4-Chlorophenyl)-3-methoxypropyl Chloride |
6630-41-7 | 2.5g |
$ 275.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651096-5g |
1-Chloro-4-(3-chloro-1-methoxypropyl)benzene |
6630-41-7 | 98% | 5g |
¥21168.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651096-10g |
1-Chloro-4-(3-chloro-1-methoxypropyl)benzene |
6630-41-7 | 98% | 10g |
¥34927.00 | 2024-05-04 |
3-(4-Chlorophenyl)-3-methoxypropyl Chloride Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on 3-(4-Chlorophenyl)-3-methoxypropyl Chloride
Recent Advances in the Study of 3-(4-Chlorophenyl)-3-methoxypropyl Chloride (CAS: 6630-41-7)
The chemical compound 3-(4-Chlorophenyl)-3-methoxypropyl Chloride (CAS: 6630-41-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its chlorophenyl and methoxypropyl functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug development, particularly in the design of novel therapeutic agents targeting neurological and inflammatory disorders.
One of the most notable advancements in this area is the investigation of 3-(4-Chlorophenyl)-3-methoxypropyl Chloride as a precursor in the synthesis of GABAergic modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the binding affinity of GABA-A receptor ligands, which could pave the way for new treatments for anxiety and epilepsy. The study employed advanced computational modeling and in vitro assays to validate the compound's role in stabilizing receptor-ligand interactions.
Further research has highlighted the compound's utility in the development of anti-inflammatory agents. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 3-(4-Chlorophenyl)-3-methoxypropyl Chloride exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. These findings suggest its potential as a scaffold for designing next-generation non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.
In addition to its pharmacological applications, recent studies have also explored the compound's role in agrochemicals. A 2024 paper in Pest Management Science detailed its use as an intermediate in the synthesis of novel pesticides with improved environmental safety profiles. The research emphasized the compound's structural versatility, which allows for modifications that enhance target specificity while minimizing ecological impact.
Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 3-(4-Chlorophenyl)-3-methoxypropyl Chloride. A recent review in Organic Process Research & Development underscored the need for greener synthetic routes to reduce reliance on hazardous reagents and improve yield efficiency. Advances in catalytic methodologies, such as photoredox catalysis, are being investigated to address these limitations.
In conclusion, 3-(4-Chlorophenyl)-3-methoxypropyl Chloride (CAS: 6630-41-7) continues to be a compound of high interest in multidisciplinary research. Its applications span from neuroscience to agriculture, driven by its unique chemical properties and adaptability. Future studies are expected to focus on refining its synthetic pathways and expanding its therapeutic potential, solidifying its role in the advancement of chemical biology and pharmaceutical sciences.
6630-41-7 (3-(4-Chlorophenyl)-3-methoxypropyl Chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)